OX02983

• Molecular Formula: C22H20N2O2
• Molecular Weight: 344.414
• IUPAC Name: 1-(4-Methyl-benzyl)-7-pyridin-4-yl-1,5-dihydro-benzo[e][1,4]oxazepin-2-one
• InChI: InChI=1S/C22H20N2O2/c1-16-2-4-17(5-3-16)13-24-21-7-6-19(18-8-10-23-11-9-18)12-20(21)14-26-15-22(24)25/h2-12H,13-15H2,1H3
• InChI Key: WVDDSRCJSCVKDL-UHFFFAOYSA-N
• SMILES: O=C1COCC2=CC(C3=CC=NC=C3)=CC=C2N1CC4=CC=C(C)C=C4
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: OX02983

Description

OX02983 is a novel anthelmintic agent, immobilising whipworm and reducing the ability of embryonated T. muris eggs to establish infection in the mouse host in vivo.

Scientific Research Applications

• Calibration of Radiocarbon Dates and Statistical Analysis : OX02983, identified as OxCal, is a software package extensively utilized for radiocarbon date calibration and statistical analysis of chronological information. This tool is significant in various disciplines, providing robust models for deposition and multiphase models, and offering new approaches for evaluating marine reservoir offsets. Its advancements in statistical methods are essential for researchers dealing with extensive chronological data sets (Ramsey & Lee, 2013).

• Biogenesis of F1Fo-ATP Synthase and NADHubiquinone Oxidoreductase

  : Research on human Oxa1l, a homologue of Oxa1, reveals its critical role in the biogenesis of membrane proteins like F1Fo-ATP synthase and NADH:ubiquinone oxidoreductase. This study underscores the importance of Oxa1l in mitochondrial functions, highlighting its impact on the assembly and activity of key cellular components (Stiburek et al., 2007).

• Gene Transposition and Antibiotic Resistance : The study of the oxacillin-hydrolyzing penicillinase gene (oxa) provides insights into genetic transposition and antibiotic resistance. The research into Tn2603, a transposable element containing the oxa gene, is significant in understanding molecular mechanisms of resistance against antibiotics like oxacillin (Yamamoto et al., 1981).

• Oxytocin and Social Behaviors : this compound, recognized as oxytocin (Oxt), plays a crucial role in social behaviors and cognitive processes. Its influence extends to social memory, attachment, sexual and maternal behavior, aggression, and even human bonding and trust. The relevance of Oxt in disorders like autism and schizophrenia underscores its importance in social interactions (Lee et al., 2009).

• Brain Activity and the Oxytocin Receptor Gene : Research on the Oxytocin Receptor (OXTR) gene highlights its impact on brain structure and function. Variants in OXTR are associated with differences in brain activity and structure, particularly in regions implicated in social cognition and neuropsychiatric disorders (Wang et al., 2017).

• Gene Delivery System for Brain Glioma : OX26/CTX-conjugated PEGylated liposome is a dual-targeting gene delivery system designed for brain glioma treatment. This approach aims to improve cell transfection efficiency and enable the transportation of therapeutic agents across the blood-brain barrier, targeting glioma cells effectively (Yue et al., 2014).

• Genetically Modified Mosquitoes in Public Health : The introduction of genetically modified (GM) mosquitoes, particularly OX513A, in Brazil serves as a case study in responsible innovation in public health biotechnology. This research probes the regulatory, ethical, and social dimensions of using GM mosquitoes as a tool against diseases like dengue (Campos et al., 2017).